Cas no 3226-41-3 (Thiocyanic acid,4-bromophenyl ester)

• Product Name: Thiocyanic acid,4-bromophenyl ester
• CAS No: 3226-41-3
• MF: C₇H₄BrNS
• MW: 214.082359313965
• CID: 322164
• PubChem ID: 346253
• Update Time: 2025-04-19

Thiocyanic acid,4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-bromophenyl ester
• (4-bromophenyl) thiocyanate
• 4-Brom-1-rhodan-benzol
• 4-Brom-1-thiocyanato-benzol
• 4-bromo-phenyl thiocyanate
• 4-Brom-phenylrhodanid
• 4-Brom-phenylthiocyanat
• Thiocyansaeure-(4-brom-phenylester)
• NSC-404425
• 3226-41-3
• NSC404425
• SCHEMBL14880671
• DTXSID50323615

• Inchi： 1S/C7H4BrNS/c8-6-1-3-7(4-2-6)10-5-9/h1-4H
• InChI Key： ZVLFOTJDHQVEOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC#N

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 3.02228